Cas no 1690506-69-4 (4-PYRIDINECARBOXYLIC ACID, 2-AMINO-5-BROMO-, 1,1-DIMETHYLETHYL ESTER)

• Product Name: 4-PYRIDINECARBOXYLIC ACID, 2-AMINO-5-BROMO-, 1,1-DIMETHYLETHYL ESTER
• CAS No: 1690506-69-4
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• CID: 6422389
• PubChem ID: 144721685
• Update Time: 2025-08-05

4-PYRIDINECARBOXYLIC ACID, 2-AMINO-5-BROMO-, 1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 4-?PYRIDINECARBOXYLIC ACID, 2-?AMINO-?5-?BROMO-?, 1,?1-?DIMETHYLETHYL ESTER
• 2-Methyl-2-propanyl 2-amino-5-bromoisonicotinate
• tert-butyl 2-amino-5-bromoisonicotinate
• EN300-6297439
• 1690506-69-4
• tert-butyl 2-amino-5-bromopyridine-4-carboxylate
• 4-PYRIDINECARBOXYLIC ACID, 2-AMINO-5-BROMO-, 1,1-DIMETHYLETHYL ESTER

• Inchi： 1S/C10H13BrN2O2/c1-10(2,3)15-9(14)6-4-8(12)13-5-7(6)11/h4-5H,1-3H3,(H2,12,13)
• InChI Key： ZRLPGDQHZMMTEP-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(Br)C(C(OC(C)(C)C)=O)=C1

Computed Properties

• Exact Mass: 272.01604g/mol
• Monoisotopic Mass: 272.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.448±0.06 g/cm3(Predicted)
• Boiling Point: 337.1±37.0 °C(Predicted)
• pka: 2.74±0.24(Predicted)

Additional information on 4-PYRIDINECARBOXYLIC ACID, 2-AMINO-5-BROMO-, 1,1-DIMETHYLETHYL ESTER

Introduction to 4-PYRIDINECARBOXYLIC ACID, 2-AMINO-5-BROMO-, 1,1-DIMETHYLETHYL ESTER (CAS No. 1690506-69-4)

4-PYRIDINECARBOXYLIC ACID, 2-AMINO-5-BROMO-, 1,1-DIMETHYLETHYL ESTER, identified by the Chemical Abstracts Service Number (CAS No.) 1690506-69-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This ester derivative of pyridine features a brominated and aminated structure, making it a versatile intermediate in the synthesis of more complex molecules. The presence of the 1,1-dimethylethyl ester group enhances its reactivity and stability under various chemical conditions, facilitating its use in multiple synthetic pathways.

The compound's molecular structure consists of a pyridine core substituted at the 2-position with an amino group (-NH₂) and at the 5-position with a bromine atom (-Br). This arrangement imparts unique electronic and steric properties, which are exploited in the development of pharmacophores for drug discovery. The bromine substituent, in particular, serves as a valuable handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Pyridine derivatives, including those with amino and bromo substituents, have been extensively studied due to their role as key building blocks in drug design. For instance, 4-PYRIDINECARBOXYLIC ACID, 2-AMINO-5-BROMO-, 1,1-DIMETHYLETHYL ESTER has been explored as a precursor in the synthesis of kinase inhibitors and other targeted small-molecule drugs. The ester functionality allows for facile hydrolysis to yield the corresponding carboxylic acid, which can then be further modified to introduce additional pharmacological motifs.

One of the most compelling applications of this compound lies in its utility as an intermediate in the preparation of antiviral and anticancer agents. The pyridine scaffold is a common motif in many approved drugs, and modifications at specific positions can fine-tune biological activity. For example, researchers have utilized derivatives of this compound to develop inhibitors of viral proteases and kinases by leveraging the bromo and amino groups for selective binding interactions with target proteins. The 1,1-dimethylethyl ester group not only provides stability during synthetic transformations but also influences solubility and metabolic profiles, making it an attractive feature for drug candidates.

The synthesis of 4-PYRIDINECARBOXYLIC ACID, 2-AMINO-5-BROMO-, 1,1-DIMETHYLETHYL ESTER typically involves multi-step organic reactions starting from commercially available pyridine derivatives. Key steps often include halogenation at the desired positions followed by functional group transformations such as esterification. Advances in catalytic methods have enabled more efficient and scalable syntheses, reducing reaction times and improving yields. These improvements are crucial for industrial applications where cost-effectiveness and reproducibility are paramount.

Recent studies have highlighted the potential of this compound in developing next-generation therapeutics. For instance, computational modeling studies have predicted that derivatives of this molecule may exhibit inhibitory activity against certain cancer-related enzymes by mimicking natural substrates or competing with ATP binding sites. Additionally, the bromo substituent allows for post-synthetic modifications via transition-metal-catalyzed reactions, enabling the creation of libraries of analogs for high-throughput screening. Such approaches are increasingly employed in medicinal chemistry to identify lead compounds with optimized pharmacokinetic properties.

The pharmaceutical industry has shown particular interest in pyridine-based scaffolds due to their favorable pharmacokinetic profiles and well-documented biological activity. 4-PYRIDINECARBOXYLIC ACID, 2-AMINO-5-BROMO-, 1,1-DIMETHYLETHYL ESTER serves as a valuable starting material for companies engaged in drug discovery programs aimed at treating diverse diseases such as oncology and infectious diseases. Its structural features make it amenable to further derivatization into molecules with enhanced potency and selectivity.

In conclusion,4-PYRIDINECARBOXYLIC ACID, 2-AMINO-5-BROMO-, 1,1-DIMETHYLETHYL ESTER (CAS No. 1690506-69-4) is a versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural attributes—combining an amino group, a bromo substituent, and an ester moiety—make it an indispensable tool for synthetic chemists seeking to create novel bioactive molecules. As our understanding of molecular interactions continues to evolve through computational biology and structural biology techniques,this compound will undoubtedly play a pivotal role in future drug discovery efforts.